Chloromethyl 4-chlorophenyl sulfide
Overview
Description
Chloromethyl 4-chlorophenyl sulfide is a chemical compound with the molecular formula C7H6Cl2S . It is used to study the solvolysis of chloromethyl phenyl sulfide and its p-chloro-derivative in a wide range of hydroxylic solvents . It is also used as a starting reagent in the synthesis of (4-chlorophenylthio) methyl acetate .
Synthesis Analysis
The synthesis of Chloromethyl 4-chlorophenyl sulfide involves the solvolysis of chloromethyl phenyl sulfide and its p-chloro-derivative in a wide range of hydroxylic solvents . It is also used as an alkylating reagent in microwave-assisted synthesis of 2-amino-imidazo .Molecular Structure Analysis
The molecular structure of Chloromethyl 4-chlorophenyl sulfide is represented by the linear formulaClC6H4SCH2Cl . The molecular weight of the compound is 193.09 . Chemical Reactions Analysis
Chloromethyl 4-chlorophenyl sulfide is used in the study of the solvolysis of chloromethyl phenyl sulfide and its p-chloro-derivative in a wide range of hydroxylic solvents . It is also used as a starting reagent in the synthesis of (4-chlorophenylthio) methyl acetate .Physical And Chemical Properties Analysis
Chloromethyl 4-chlorophenyl sulfide is a liquid at 20°C . It has a refractive index of1.6065 and a density of 1.348 g/mL at 25°C . The boiling point of the compound is 128-129°C/12 mmHg .
Scientific Research Applications
Solvolysis Studies
Chloromethyl 4-chlorophenyl sulfide has been used to study the solvolysis of chloromethyl phenyl sulfide [(phenylthio)methyl chloride] and its p-chloro-derivative in a wide range of hydroxylic solvents .
Synthesis of (4-chlorophenylthio) Methyl Acetate
This compound serves as a starting reagent in the synthesis of (4-chlorophenylthio) methyl acetate . This derivative can be used in various chemical reactions and has potential applications in organic synthesis.
Alkylating Reagent in Microwave-Assisted Synthesis
Chloromethyl 4-chlorophenyl sulfide has been used as an alkylating reagent in the microwave-assisted synthesis of 2-amino-imidazo [1,2- a ]pyridine derivatives . These derivatives have potential applications in medicinal chemistry due to their biological activities.
Safety and Hazards
Chloromethyl 4-chlorophenyl sulfide is classified as a non-combustible, corrosive hazardous material . It can cause skin irritation and serious eye irritation . Safety precautions include wearing protective gloves, eye protection, and face protection . In case of skin contact, wash with plenty of soap and water . If eye irritation persists, get medical advice or attention .
Mechanism of Action
Target of Action
Chloromethyl 4-chlorophenyl sulfide is an organic compound that is primarily used as a reagent in organic synthesis . The primary targets of Chloromethyl 4-chlorophenyl sulfide are the reactant molecules in the synthesis reactions it is involved in .
Mode of Action
Chloromethyl 4-chlorophenyl sulfide interacts with its targets through chemical reactions. It has been used as an alkylating reagent in the microwave-assisted synthesis of 2-amino-imidazo . In this process, Chloromethyl 4-chlorophenyl sulfide donates a chloromethyl group to the target molecule .
Biochemical Pathways
The exact biochemical pathways affected by Chloromethyl 4-chlorophenyl sulfide depend on the specific reactions it is used in. For instance, in the synthesis of 2-amino-imidazo, Chloromethyl 4-chlorophenyl sulfide participates in the formation of the imidazo ring structure .
Result of Action
The result of Chloromethyl 4-chlorophenyl sulfide’s action is the formation of new organic compounds. For example, it has been used as a starting reagent in the synthesis of (4-chlorophenylthio) methyl acetate .
Action Environment
The action, efficacy, and stability of Chloromethyl 4-chlorophenyl sulfide can be influenced by various environmental factors. These include the temperature and pH of the reaction environment, the presence of other reactants or catalysts, and the specific conditions of the reaction protocol .
properties
IUPAC Name |
1-chloro-4-(chloromethylsulfanyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2S/c8-5-10-7-3-1-6(9)2-4-7/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPJUCMIJGVAEGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SCCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0064593 |
Source
|
| Record name | Chloromethyl 4-chlorophenyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chloromethyl 4-chlorophenyl sulfide | |
CAS RN |
7205-90-5 |
Source
|
| Record name | 1-Chloro-4-[(chloromethyl)thio]benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7205-90-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-chloro-4-((chloromethyl)thio)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007205905 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, 1-chloro-4-[(chloromethyl)thio]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chloromethyl 4-chlorophenyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Chloromethyl 4-chlorophenyl sulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.799 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
